![molecular formula C11H22N2 B1390041 N-Methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine CAS No. 1215667-48-3](/img/structure/B1390041.png)
N-Methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine
Overview
Description
“N-Methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine” is a chemical compound with the molecular formula C11H22N2 . It has a molecular weight of 182.3058 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H22N2/c1-3-6-13(2)11-7-9-4-5-10(8-11)12-9/h9-12H,3-8H2,1-2H3 .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 182.31 . The IUPAC name is (1R,5S)-N-methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine .Mechanism of Action
The 8-azabicyclo[3.2.1]octane scaffold, which is part of this compound, is the central core of the family of tropane alkaloids . Tropane alkaloids display a wide array of interesting biological activities . Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years .
Advantages and Limitations for Lab Experiments
N-Methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine has several advantages for use in laboratory experiments. It is a relatively stable compound and is easily synthesized. Additionally, it is non-toxic and has low environmental impact. However, there are some limitations to the use of this compound in laboratory experiments. For example, it has a low solubility in water, which can limit its use in aqueous solutions.
Future Directions
There are a variety of potential future directions for the use of N-Methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine. For example, it could be used in the synthesis of novel materials for drug delivery, such as polymeric nanoparticles and liposomes. Additionally, it could be used to synthesize biologically active compounds, such as antibiotics, antifungal agents, and anti-inflammatory agents. Additionally, further research could be conducted to better understand the mechanism of action of this compound.
Scientific Research Applications
N-Methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as aminocyclopentane derivatives and cyclic guanidine derivatives. It has also been used to synthesize biologically active compounds, such as antibiotics, antifungal agents, and anti-inflammatory agents. In addition, it has been used in the synthesis of novel materials for drug delivery, such as polymeric nanoparticles and liposomes.
Safety and Hazards
properties
IUPAC Name |
N-methyl-N-propyl-8-azabicyclo[3.2.1]octan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-3-6-13(2)11-7-9-4-5-10(8-11)12-9/h9-12H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZREJVWJLHJZSFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(C)C1CC2CCC(C1)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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